2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-phenylacetamide

• IUPAC Name: 2-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]indol-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C22H16N4O3/c27-20(23-15-7-2-1-3-8-15)14-26-13-17(16-9-4-5-10-18(16)26)21-24-25-22(29-21)19-11-6-12-28-19/h1-13H,14H2,(H,23,27)
• InChI Key: MNIFNRWJYMIXNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C4=NN=C(O4)C5=CC=CO5
• Molecular Formula: C22H16N4O3
• Molecular Weight: 384.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a furan ring, an oxadiazole ring, an indole ring, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. It would be characterized by the presence of multiple ring structures (furan, oxadiazole, and indole) and an acetamide group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of its various functional groups. For instance, the furan ring is aromatic and relatively stable, but can undergo reactions at the 2-position. The oxadiazole ring is also stable and can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, its solubility would be affected by the presence of the polar acetamide group and the aromatic rings.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have garnered significant attention in medicinal chemistry due to their remarkable therapeutic efficacy. . Further studies are needed to elucidate its specific mechanisms of action and potential clinical applications.

Cytotoxic Effects

. Investigating its impact on various cancer cell lines can provide insights into its potential as an anti-cancer agent. Researchers may explore dose-dependent effects and underlying molecular mechanisms.

Biomass Conversion

. This process demonstrates the feasibility of utilizing renewable resources for chemical synthesis, contributing to sustainable practices.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Given the complexity of this compound and the presence of several functional groups known to exhibit interesting chemical and biological properties, it could be a promising candidate for further study in fields such as medicinal chemistry or materials science.

Mechanism of Action

Target of Action

The primary targets of 2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-phenylacetamide are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes that recognize or bind to furan derivatives . Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics .

Mode of Action

Based on its structural similarity to other furan derivatives, it may interact with its targets through hydrogen bonding . The furan ring in the compound could potentially form high-density hydrogen bonding with its targets, leading to changes in their function .

Biochemical Pathways

For instance, they have been used in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that the compound could potentially affect pathways involving carbon–carbon bond formation.

Result of Action

Furan derivatives have been known to exhibit a wide range of biological activities, including antibacterial activity . Therefore, it is possible that this compound could have similar effects.